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Compound of Interest

Compound Name: UR-2922

Cat. No.: B15583485

Disclaimer: The following standard operating procedure (SOP) has been developed based on
publicly available safety data for substances classified under UN number UN2922, which
pertains to corrosive and toxic liquids. The specific compound "UR-2922" is not a universally
recognized chemical identifier. This document uses "1,3-Propanediamine, N'-[3-
(dimethylamino)propyl]-N,N-dimethyl-" as a representative substance for creating these
guidelines. Researchers, scientists, and drug development professionals must consult their
institution's safety office and the specific Safety Data Sheet (SDS) provided by the
manufacturer for the exact material they are using.

Introduction

This document provides detailed application notes and protocols for the safe handling and
storage of UR-2922, a corrosive and toxic liquid. Adherence to these guidelines is critical to
ensure personnel safety, maintain sample integrity, and prevent environmental contamination.

Physical and Chemical Properties

A summary of the key physical and chemical properties of the representative compound is
provided below. This data is essential for understanding the substance's behavior and potential
hazards.
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Property

Value

Reference

Physical State

Liquid

[1]

Appearance

Colorless to yellowish

[1]

Odor

No information available

[1](2]

Melting Point/Range

-78 °C/-108.4 °F

[1]

Boiling Point/Range

128 - 69 °C (Varies by specific

compound)

[1]2]

Flash Point

67.77 °C (Closed Cup)

[2]

pH

No information available

[1](2]

Chemical Stability

Stable under recommended

storage conditions

[2]

Health Hazard Information

UR-2922 is classified as a hazardous substance with multiple routes of exposure and potential

for serious injury if not handled properly.

Hazard Classification Description Reference
Acute Oral Toxicity Category 4 [1]
Acute Dermal Toxicity Category 3 [1]

Skin Corrosion/Irritation

Category 1B: Causes severe

skin burns and eye damage.

[1]3]

Serious Eye Damage/Irritation

Category 1: Causes serious

eye damage.

[1]

Specific Target Organ Toxicity

Category 3 (Single Exposure):
May cause respiratory

irritation.

[1]14]

Aquatic Hazard

Harmful to aquatic organisms,

with long-lasting effects.

[1]3]
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Experimental Protocols
Personal Protective Equipment (PPE)

All personnel handling UR-2922 must wear appropriate PPE to prevent exposure.
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, neoprene).
Consult the manufacturer's glove selection guide.[3]

o Body Protection: A chemical-resistant lab coat or apron must be worn over personal clothing.

[1]

» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If
exposure limits are exceeded, a NIOSH/MSHA approved respirator is required.[1][3]

Handling Protocol

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clean and free of
incompatible materials.

o Verify that an eyewash station and safety shower are readily accessible.[1]
o Assemble all necessary equipment and reagents before handling UR-2922.

 Aliquoting and Dispensing:

o

Perform all manipulations of UR-2922 within a certified chemical fume hood.

[¢]

Use appropriate, calibrated instruments for transferring the liquid.

[¢]

Avoid generating aerosols or vapors.

[e]

Close the primary container tightly immediately after use.

o Spill and Emergency Procedures:
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o Small Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and
place in a sealed container for disposal.

o Large Spills: Evacuate the area and contact the institutional safety office immediately.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.[2]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids
open, and seek immediate medical attention.[1][2]

o Inhalation: Move the individual to fresh air and seek immediate medical attention.[4]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Storage Protocol

Proper storage is crucial to maintain the stability of UR-2922 and prevent hazardous situations.

e Location: Store in a cool, dry, and well-ventilated area designated for corrosive and toxic
materials.[1][6]

o Container: Keep the container tightly closed and in its original packaging.[3]
e Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[6][7]

o Temperature: Some related compounds require refrigeration (2-8 °C). Always refer to the
manufacturer's specific storage temperature recommendations.[6]

Waste Disposal Protocol

All waste containing UR-2922 must be treated as hazardous waste.

e Collect all contaminated materials (e.g., pipette tips, gloves, absorbent pads) in a
designated, labeled, and sealed hazardous waste container.
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» Dispose of the waste through the institution's hazardous waste management program,
following all local, regional, and national regulations.[1]

Visualizations
Experimental Workflow for UR-2922 Handling
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Caption: Workflow for handling UR-2922.
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Caption: Logical relationship of safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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